![molecular formula C16H25NS B10776223 1-[(1S,2R)-2-Methyl-1-(thiophen-2-yl)cyclohexyl]piperidine CAS No. 160113-33-7](/img/structure/B10776223.png)
1-[(1S,2R)-2-Methyl-1-(thiophen-2-yl)cyclohexyl]piperidine
Overview
Description
- Gacyclidine is a psychoactive drug that acts as a dissociative agent by functioning as a non-competitive NMDA receptor antagonist .
- It is closely related to phencyclidine (PCP) and specifically derived from tenocyclidine (TCP) .
Preparation Methods
- The synthetic route involves several steps:
- The 1,2-addition of 2-methylcyclohexanone with 2-thienyl lithium or 2-thienyl magnesium bromide yields cyclohexanol .
- Treatment of cyclohexanol with sodium azide produces the corresponding azide .
- Reduction of the azide with lithium aluminium hydride or Raney nickel affords the amine, preferentially with the cis-configuration .
- Finally, this compound is dialkylated with 1,5-dibromopentane to provide the target compound as a diastereomeric mixture .
Chemical Reactions Analysis
- Gacyclidine undergoes various reactions, including oxidation , reduction , and substitution .
- Common reagents include sodium azide , lithium aluminium hydride , and Raney nickel .
- Major products formed from these reactions are not explicitly mentioned in available literature.
Scientific Research Applications
- Gacyclidine was initially explored for human body trauma , particularly spine and brain trauma.
- It is used to reduce damage to the brain or spinal cord, making it a potential treatment for conditions like tinnitus , stroke , trauma , and convulsions .
- As a psychoactive drug, it alters perception, and a lipid-based intratympanic formulation (OTO-313) has been studied for tinnitus treatment[1,3].
Mechanism of Action
- Gacyclidine exerts its effects by acting as a non-competitive NMDA receptor antagonist .
- It modulates molecular targets and pathways involved in glutamate neurotransmission .
Comparison with Similar Compounds
- Gacyclidine is unique due to its specific relationship with phencyclidine (PCP) and its derivation from tenocyclidine (TCP) .
- Similar compounds include PCP, TCP, and other NMDA receptor antagonists.
Properties
CAS No. |
160113-33-7 |
|---|---|
Molecular Formula |
C16H25NS |
Molecular Weight |
263.4 g/mol |
IUPAC Name |
1-[(1S,2R)-2-methyl-1-thiophen-2-ylcyclohexyl]piperidine |
InChI |
InChI=1S/C16H25NS/c1-14-8-3-4-10-16(14,15-9-7-13-18-15)17-11-5-2-6-12-17/h7,9,13-14H,2-6,8,10-12H2,1H3/t14-,16+/m1/s1 |
InChI Key |
DKFAAPPUYWQKKF-ZBFHGGJFSA-N |
Isomeric SMILES |
C[C@@H]1CCCC[C@]1(C2=CC=CS2)N3CCCCC3 |
Canonical SMILES |
CC1CCCCC1(C2=CC=CS2)N3CCCCC3 |
Origin of Product |
United States |
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